Cas no 1492396-56-1 (2-(Oxolan-3-yl)azetidine)

• Product Name: 2-(Oxolan-3-yl)azetidine
• CAS No: 1492396-56-1
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 5695815
• PubChem ID: 65804645
• Update Time: 2025-06-08

2-(Oxolan-3-yl)azetidine Chemical and Physical Properties

Names and Identifiers

• 1492396-56-1
• 2-(Tetrahydrofuran-3-yl)azetidine
• CS-0267499
• AKOS015144986
• 2-(oxolan-3-yl)azetidine
• EN300-1067393
• Azetidine, 2-(tetrahydro-3-furanyl)-
• 2-(Oxolan-3-yl)azetidine

• Inchi： 1S/C7H13NO/c1-3-8-7(1)6-2-4-9-5-6/h6-8H,1-5H2
• InChI Key： IOSGKCFJAPELJX-UHFFFAOYSA-N
• SMILES： O1CCC(C1)C1CCN1

Computed Properties

• Exact Mass: 127.099714038g/mol
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.056±0.06 g/cm3(Predicted)
• Boiling Point: 194.9±23.0 °C(Predicted)
• pka: 10.90±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on 2-(Oxolan-3-yl)azetidine

2-(Oxolan-3-yl)azetidine: A Promising Compound in Medicinal Chemistry

2-(Oxolan-3-yl)azetidine (CAS No. 1492396-56-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its azetidine and oxolane moieties, represents a promising scaffold for the development of new pharmaceutical agents.

The azetidine ring, a four-membered heterocycle, is known for its high reactivity and conformational rigidity, which can impart unique pharmacological properties to molecules containing this moiety. The oxolane (tetrahydrofuran) ring, on the other hand, is a versatile and stable structure that can enhance the solubility and bioavailability of compounds. The combination of these two rings in 2-(Oxolan-3-yl)azetidine creates a molecule with a balanced profile of reactivity and stability, making it an attractive candidate for drug discovery.

Recent studies have highlighted the potential of 2-(Oxolan-3-yl)azetidine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research published in the Journal of Medicinal Chemistry has shown that derivatives of 2-(Oxolan-3-yl)azetidine exhibit potent activity against specific neurotransmitter receptors, suggesting their potential as novel treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neurological applications, 2-(Oxolan-3-yl)azetidine has also shown promise in the field of oncology. Preclinical studies have demonstrated that certain derivatives of this compound can inhibit the growth of cancer cells by targeting key signaling pathways involved in cell proliferation and survival. These findings have sparked interest in further exploring the anticancer properties of 2-(Oxolan-3-yl)azetidine and its derivatives.

The synthetic accessibility of 2-(Oxolan-3-yl)azetidine is another factor contributing to its appeal in drug discovery. Several efficient synthetic routes have been developed to access this compound, allowing for the rapid generation of structurally diverse derivatives. This synthetic flexibility facilitates high-throughput screening and optimization efforts, accelerating the identification of lead compounds with optimal pharmacological profiles.

Furthermore, the physicochemical properties of 2-(Oxolan-3-yl)azetidine make it an attractive candidate for formulation development. Its solubility and stability can be fine-tuned through strategic modifications to the molecular structure, enabling the design of formulations with improved bioavailability and reduced side effects. This is particularly important for ensuring patient compliance and therapeutic efficacy.

In conclusion, 2-(Oxolan-3-yl)azetidine (CAS No. 1492396-56-1) represents a promising compound in medicinal chemistry with a wide range of potential applications. Its unique structural features, coupled with its synthetic accessibility and favorable physicochemical properties, position it as a valuable scaffold for the development of new pharmaceutical agents. Ongoing research continues to uncover new insights into the biological activities and therapeutic potential of this compound, underscoring its significance in modern drug discovery efforts.